Cas no 199339-71-4 (Benzo[b]thiophene-7-carboxaldehyde,4-hydroxy-)

• Product Name: Benzo[b]thiophene-7-carboxaldehyde,4-hydroxy-
• CAS No: 199339-71-4
• Molecular Formula: C₉H₆O₂S
• Molecular Weight: 178.20774
• CID: 98312
• PubChem ID: 11182957

Benzo[b]thiophene-7-carboxaldehyde,4-hydroxy- Properties

Names and Identifiers

• Benzo[b]thiophene-7-carboxaldehyde,4-hydroxy-
• 4-Hydroxy-1-benzothiophene-7-carbaldehyde
• 4-Hydroxybenzo[b]thiophene-7-carboxaldehyde
• 4-Hydroxybenzothiophen-7-carboxaldehyde
• EOS-60697
• 4-hydroxybenzo[b]thiophene-7-carbaldehyde
• 4-hydroxy-benzo[b]thiophene-7-carboxaldehyde
• 199339-71-4
• DTXSID10457900
• JXQGDDMZTWHASG-UHFFFAOYSA-N
• SCHEMBL3371199
• AC-30327
• 4-hydroxy-benzo[b]thiophene-7-carbaldehyde
• AKOS015856389
• Benzo[b]thiophene-7-carboxaldehyde, 4-hydroxy-

• InChIKey： JXQGDDMZTWHASG-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H6O2S/c10-5-6-1-2-8(11)7-3-4-12-9(6)7/h1-5,11H
• SMILES： C1=CC(=C2C=CSC2=C1C=O)O

Computed Properties

• Exact Mass: 178.00888
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 178.00885060g/mol
• Heavy Atom Count: 12
• Complexity: 183
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 37.3
• Boiling Point: 372.8 °C at 760 mmHg
• Flash Point: 179.2 °C
• Density: 1.447